Cas no 80498-71-1 (1H-Imidazole, 2,2'-(2,5-furandiyldi-4,1-phenylene)bis[4,5-dihydro-)

• Product name: 1H-Imidazole, 2,2'-(2,5-furandiyldi-4,1-phenylene)bis[4,5-dihydro-
• CAS No: 80498-71-1
• MF: C₂₂H₂₀N₄O
• MW: 356.420404434204
• CID: 705535
• PubChem ID: 456460

1H-Imidazole, 2,2'-(2,5-furandiyldi-4,1-phenylene)bis[4,5-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2-[4-[5-[4-(4,5-dihydro-1H-imidazol-2-yl)phenyl]furan-2-yl]phenyl]-4,5-dihydro-1H-imidazole
• Furimidazole
• 2,5-Bis[4-imidazolinphenyl]-furan
• 80498-71-1
• 1H-Imidazole, 2,2'-(2,5-furandiyldi-4,1-phenylene)bis[4,5-dihydro-
• CHEMBL58173
• 2-[4-[5-[4-(4,5-dihydro-1H-imidazol-2-yl)phenyl]-2-furyl]phenyl]-4,5-dihydro-1H-imidazole
• DTXSID20332431
• Furan der.
• SCHEMBL549282
• Furimidazoline

• Inchi： InChI=1S/C22H20N4O/c1-5-17(21-23-11-12-24-21)6-2-15(1)19-9-10-20(27-19)16-3-7-18(8-4-16)22-25-13-14-26-22/h1-10H,11-14H2,(H,23,24)(H,25,26)
• InChI Key： VOFBXZAWHLGYKW-UHFFFAOYSA-N
• SMILES： C1CN=C(N1)C2=CC=C(C=C2)C3=CC=C(O3)C4=CC=C(C=C4)C5=NCCN5

Computed Properties

• Exact Mass: 356.16371127g/mol
• Monoisotopic Mass: 356.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.9Ų
• XLogP3: 2.2